3-({4-[(3-Nitrophenyl)methyl]piperazin-1-YL}methyl)-1H-indole 3-({4-[(3-Nitrophenyl)methyl]piperazin-1-YL}methyl)-1H-indole
Brand Name: Vulcanchem
CAS No.:
VCID: VC8510061
InChI: InChI=1S/C20H22N4O2/c25-24(26)18-5-3-4-16(12-18)14-22-8-10-23(11-9-22)15-17-13-21-20-7-2-1-6-19(17)20/h1-7,12-13,21H,8-11,14-15H2
SMILES: C1CN(CCN1CC2=CC(=CC=C2)[N+](=O)[O-])CC3=CNC4=CC=CC=C43
Molecular Formula: C20H22N4O2
Molecular Weight: 350.4 g/mol

3-({4-[(3-Nitrophenyl)methyl]piperazin-1-YL}methyl)-1H-indole

CAS No.:

Cat. No.: VC8510061

Molecular Formula: C20H22N4O2

Molecular Weight: 350.4 g/mol

* For research use only. Not for human or veterinary use.

3-({4-[(3-Nitrophenyl)methyl]piperazin-1-YL}methyl)-1H-indole -

Specification

Molecular Formula C20H22N4O2
Molecular Weight 350.4 g/mol
IUPAC Name 3-[[4-[(3-nitrophenyl)methyl]piperazin-1-yl]methyl]-1H-indole
Standard InChI InChI=1S/C20H22N4O2/c25-24(26)18-5-3-4-16(12-18)14-22-8-10-23(11-9-22)15-17-13-21-20-7-2-1-6-19(17)20/h1-7,12-13,21H,8-11,14-15H2
Standard InChI Key NSJGAMJROSRJSY-UHFFFAOYSA-N
SMILES C1CN(CCN1CC2=CC(=CC=C2)[N+](=O)[O-])CC3=CNC4=CC=CC=C43
Canonical SMILES C1CN(CCN1CC2=CC(=CC=C2)[N+](=O)[O-])CC3=CNC4=CC=CC=C43

Introduction

3.1. 9-Ethyl-3-({4-[(3-Nitrophenyl)methyl]piperazin-1-YL}methyl)-9H-carbazole

This compound, with a similar structure, is used in research for drug development and materials science. It has a molecular weight of 428.5 g/mol and is composed of C26H28N4O2 .

PropertyValue
Molecular FormulaC26H28N4O2
Molecular Weight428.5 g/mol
Exact Mass428.22122615 g/mol

3.2. 3-[[4-(3-Nitrophenyl)piperazin-1-yl]methyl]quinazolin-4-one

This compound is another related structure, with a molecular formula of C19H19N5O3 and a PubChem CID of 63820 . It illustrates how nitrophenyl and piperazine moieties are integrated into quinazoline derivatives for potential therapeutic applications.

PropertyValue
Molecular FormulaC19H19N5O3
PubChem CID63820

4.1. Biological Activity

Compounds with nitrophenyl and piperazine groups often exhibit biological activity, including potential anticancer properties. For instance, related indole derivatives have been explored for their anticancer effects .

4.2. Drug Development

The presence of indole and piperazine rings in these compounds suggests they could be used as scaffolds for designing new drugs, particularly those targeting neurological or oncological conditions.

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